2-(4-morpholinyl)-1-[2-(1-piperidinyl)ethyl]-1H-benzimidazole dihydrochloride

• IUPAC Name: 4-[1-(2-piperidin-1-ylethyl)benzimidazol-2-yl]morpholine;dihydrochloride
• InChI: InChI=1S/C18H26N4O.2ClH/c1-4-8-20(9-5-1)10-11-22-17-7-3-2-6-16(17)19-18(22)21-12-14-23-15-13-21;;/h2-3,6-7H,1,4-5,8-15H2;2*1H
• InChI Key: WCWXGKNLKNUSNH-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)CCN2C3=CC=CC=C3N=C2N4CCOCC4.Cl.Cl
• Molecular Formula: C18H28Cl2N4O
• Molecular Weight: 387.3 g/mol

Description

2-(4-morpholinyl)-1-[2-(1-piperidinyl)ethyl]-1H-benzimidazole dihydrochloride is a chemical compound that has gained significant attention in scientific research for its potential therapeutic applications. This compound is commonly referred to as MBZ and is synthesized through a specific method that involves multiple steps.

Mechanism of Action

MBZ binds to the colchicine-binding site on tubulin and prevents the formation of microtubules, leading to cell cycle arrest and apoptosis. This mechanism of action has been shown to be effective in inhibiting the growth of cancer cells and reducing the progression of neurodegenerative diseases.
Biochemical and Physiological Effects:
MBZ has been shown to have various biochemical and physiological effects, including the induction of oxidative stress, modulation of immune response, and alteration of gene expression. These effects are crucial in the therapeutic potential of MBZ in various diseases.

Advantages and Limitations for Lab Experiments

The advantages of using MBZ in lab experiments include its potent anti-cancer and neuroprotective effects, as well as its ability to penetrate the blood-brain barrier. However, the limitations of MBZ include its low solubility and potential toxicity at high concentrations.

Future Directions

There are several future directions for the research and development of MBZ. These include the optimization of its synthesis method, the investigation of its potential in combination therapy with other drugs, and the exploration of its potential in treating other diseases such as viral infections and autoimmune disorders.
Conclusion:
In conclusion, MBZ is a promising chemical compound that has shown significant potential in scientific research for its therapeutic applications. Its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments make it a valuable compound for further investigation and development. The future directions for MBZ research offer exciting opportunities for the discovery of new treatments for various diseases.

Scientific Research Applications

MBZ has been widely studied for its potential therapeutic applications in various diseases, including cancer, neurodegenerative disorders, and infectious diseases. Its mechanism of action involves the inhibition of microtubule assembly, which is essential for cell division and growth.